3,5-dimethoxy-N-(2-(2-(m-tolyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)benzamide

• IUPAC Name: 3,5-dimethoxy-N-[2-[2-(3-methylphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]benzamide
• InChI: InChI=1S/C22H22N4O3S/c1-14-5-4-6-15(9-14)20-24-22-26(25-20)17(13-30-22)7-8-23-21(27)16-10-18(28-2)12-19(11-16)29-3/h4-6,9-13H,7-8H2,1-3H3,(H,23,27)
• InChI Key: FUIJDKYDVUYJRB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN3C(=CSC3=N2)CCNC(=O)C4=CC(=CC(=C4)OC)OC
• Molecular Formula: C22H22N4O3S
• Molecular Weight: 422.5 g/mol

Description

3,5-dimethoxy-N-(2-(2-(m-tolyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C22H22N4O3S and its molecular weight is 422.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Novel heterocyclic compounds including thiazolo and triazol derivatives have been synthesized and characterized using various analytical techniques. These compounds often demonstrate a wide range of biological activities, making them of interest in drug discovery and chemical biology. For example, Patel et al. (2015) synthesized a series of heterocyclic compounds N-(benzo[d]thiazol-2-yl)-2-(3-(furan-2-yl)-[1,2,4] triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzamide derivatives, characterized by spectral studies and evaluated for antibacterial and antifungal activities (Patel, G. K., Patel, H. S., & Shah, P., 2015).

Biological Activities

• Compounds with structural elements similar to the query compound have been explored for their potential as anti-inflammatory, analgesic, and antimicrobial agents. For instance, Abu‐Hashem et al. (2020) investigated novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone for their COX-1/COX-2 inhibitory, analgesic, and anti-inflammatory activities, demonstrating significant biological efficacy (Abu‐Hashem, A., Al-Hussain, S., & Zaki, M., 2020).

Chemical Properties and Reactions

• The synthetic methodologies for such compounds often involve complex reactions that yield diverse heterocyclic systems with potential pharmacological applications. For example, synthesis processes may include reactions with isothiocyanates, halides, and various cyclization methods to create compounds with potential biological activity, as demonstrated by Atta et al. (2002) in their work on triazolyl-oxadiazolyl-thiazolyl and thiadiazolylbenzofuran derivatives (Atta, S., Fawzy, N. M., Ahmed, F., & Abdel-Rahman, A. H., 2002).